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Compound of Interest

Compound Name: (1R,3R)-Ferroptosis inducer-1

Cat. No.: B15582516 Get Quote

The following guide provides essential safety and logistical information for the proper handling

and disposal of (1R,3R)-Ferroptosis inducer-1 (CAS No. 2375357-96-1)[1][2]. This document

is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and compliance with standard regulations.

Immediate Safety and Handling Protocols
While the Safety Data Sheet (SDS) for (1R,3R)-Ferroptosis inducer-1 classifies it as not a

hazardous substance or mixture, it is imperative to follow prudent laboratory practices and your

institution's chemical hygiene plan[1]. All laboratory chemicals should be treated as potentially

hazardous[3].

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Body Protection: Wear a lab coat.

Safe Handling Precautions:

Avoid inhalation, contact with eyes, and skin[1].

Prevent the formation of dust and aerosols[1].
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Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood[1].

Keep containers tightly closed when not in use[4][5].

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek medical attention[1].

Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing[1].

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support[1].

Ingestion: Wash out the mouth with water. Do not induce vomiting and seek immediate

medical attention[1].

Quantitative Data Summary
The Safety Data Sheet (SDS) for (1R,3R)-Ferroptosis inducer-1 does not provide specific

quantitative hazard data but classifies the compound as non-hazardous. General hazard

ratings for similar research compounds are often minimal, but this should not replace

adherence to standard chemical waste procedures.

Parameter Data Source

GHS Classification
Not a hazardous substance or

mixture
[1]

Primary Hazards None identified under GHS [1]

Special Hazards
May emit irritant fumes during

combustion
[1]

Step-by-Step Disposal Procedures
Disposal of (1R,3R)-Ferroptosis inducer-1 and its waste streams must comply with local,

regional, and national regulations. The following steps represent best practices for laboratory
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chemical waste management. Never dispose of this chemical down the sink or in the regular

trash[4][6].

Step 1: Waste Identification and Segregation
Identify Waste Type: Determine the form of the waste:

Unused or expired solid compound.

Solutions containing the compound (e.g., in DMSO).

Contaminated labware (e.g., pipette tips, tubes).

Empty stock containers.

Segregate Waste: Do not mix this waste stream with incompatible chemicals[5][7].

Collect organic solvent solutions (e.g., DMSO solutions) separately from aqueous

solutions.

Keep solid waste separate from liquid waste.

Store away from acids, bases, and strong oxidizing agents[5].

Step 2: Waste Collection and Containment
Select Appropriate Containers:

Use a sturdy, leak-proof container that is chemically compatible with the waste being

collected[4][5]. For solutions containing DMSO, a high-density polyethylene (HDPE) or

glass container is appropriate.

Ensure the container has a secure, tight-fitting screw cap[5].

Label the Waste Container:

As soon as you begin collecting waste, affix a hazardous waste label provided by your

institution's Environmental Health and Safety (EHS) department[3][5].
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The label must include:

The words "Hazardous Waste"[5].

The full chemical name(s) of all components, including solvents (e.g., "(1R,3R)-
Ferroptosis inducer-1," "Dimethyl sulfoxide")[5].

The approximate concentration or percentage of each component[5].

The date accumulation started[5].

Accumulate Waste Safely:

Keep the waste container closed at all times, except when adding waste[3][4].

Store the container in a designated satellite accumulation area (SAA), such as a

secondary containment bin within a fume hood or a designated cabinet[3][5].

Do not overfill the container; leave at least one inch of headspace to allow for

expansion[5].

Step 3: Disposal of Empty Containers
Decontaminate the Container: An empty container that held (1R,3R)-Ferroptosis inducer-1
must be properly rinsed[6].

Rinse the container three times with a suitable solvent (e.g., ethanol or acetone)[3][6].

Crucially, the first rinsate must be collected and disposed of as hazardous chemical

waste[4][6]. Subsequent rinses may also need to be collected depending on institutional

policy.

Prepare for Disposal: After triple rinsing, allow the container to air dry completely. Deface or

remove the original chemical label to prevent confusion[3]. The container can then typically

be disposed of in the regular laboratory glass or plastic recycling, per your institution's

guidelines.

Step 4: Arranging for Final Disposal
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Request Pickup: Once the waste container is full or you have finished the experimental

series, contact your institution's EHS or hazardous waste management office to schedule a

waste pickup[4].

Maintain Records: Keep a log of the waste generated and disposed of as required by your

institution.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of waste

generated from work with (1R,3R)-Ferroptosis inducer-1.
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Disposal Workflow for (1R,3R)-Ferroptosis inducer-1

Waste Generated
(Solid, Solution, Contaminated Labware)

Is it an empty stock container?

Is waste solid or
contaminated labware?

No

Triple rinse container with
 an appropriate solvent.

Yes

Is waste a solution?

No

Collect in a labeled
'Solid Chemical Waste' container.

Use secondary containment.

Yes

Collect in a labeled, capped
'Liquid Chemical Waste' container.

Segregate by solvent type.
Use secondary containment.

Yes

Store waste in Satellite
Accumulation Area.

Contact EHS for pickup.

Collect first rinsate as
'Liquid Chemical Waste'.

Deface original label.
Dispose of empty container

per institutional policy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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